Cas no 25412-71-9 (4-ethoxy-benzamidine)

4-ethoxy-benzamidine Properties

Names and Identifiers

• 4-Ethoxybenzimidamide
• 4-Ethoxy-Benzamidine
• 4-ethoxybenzenecarboximidamide
• Benzenecarboximidamide,4-ethoxy-
• CHEMBL3138975
• 4-ethoxybenzene-1-carboximidamide
• 4-ethoxybenzamidine
• 25412-71-9
• MFCD05663101
• G11667
• SCHEMBL428950
• EN300-1837428
• AKOS000186822
• BDBM50010279
• BS-44323
• DTXSID10407788
• STL480833
• +Expand

• MDL： MFCD05663101
• InChIKey： FLPFTRNWHJZQNE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N2O/c1-2-12-8-5-3-7(4-6-8)9(10)11/h3-6H,2H2,1H3,(H3,10,11)
• SMILES： CCOC1=CC=C(C=C1)C(=N)N

Computed Properties

• Exact Mass: 164.09506
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.095
• Heavy Atom Count: 12
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1A^2

Experimental Properties

• PSA: 59.1
• Refractive Index: 1.54
• Boiling Point: 271.2°C at 760 mmHg
• Flash Point: 117.8°C
• Density: 1.1